A Hypothetical Case Study: Elucidating the Three-Dimensional Architecture of Octahydro-1H-inden-1-amine Hydrochloride via Single-Crystal X-ray Diffraction
A Hypothetical Case Study: Elucidating the Three-Dimensional Architecture of Octahydro-1H-inden-1-amine Hydrochloride via Single-Crystal X-ray Diffraction
Distribution: For Researchers, Scientists, and Drug Development Professionals
Introduction: The Imperative of Structural Certainty
The octahydro-1H-inden-1-amine scaffold is a saturated bicyclic amine that presents a rigid, three-dimensional framework. Such structures are of significant interest in medicinal chemistry as they can orient substituents in well-defined spatial arrangements, making them attractive cores for targeting biological macromolecules. While related isoindoline frameworks are found in numerous bioactive compounds, the specific properties of the octahydro-inden-amine derivative remain an area of active investigation. The hydrochloride salt form is commonly employed to enhance the solubility and stability of amine-containing APIs.
Understanding the precise solid-state structure of octahydro-1H-inden-1-amine hydrochloride is paramount. Single-crystal X-ray diffraction (SCXRD) stands as the definitive technique for this purpose, providing unambiguous determination of atomic connectivity, bond lengths, bond angles, and the intricate network of intermolecular interactions that govern the crystal packing.[4] This knowledge is crucial for identifying stable polymorphs, understanding dissolution properties, and informing rational drug design efforts.
This guide will simulate the process of a full crystal structure determination, providing field-proven insights into the causality behind experimental choices and demonstrating a self-validating system of protocols.
Part 1: The Art and Science of Crystallization
The entire process of crystal structure analysis hinges on the successful growth of a high-quality single crystal. This is often the most challenging and empirical step. For organic salts, the interactions between the cation and anion introduce additional complexity.
Causality in Method Selection
The choice of crystallization method is dictated by the compound's solubility profile. Octahydro-1H-inden-1-amine hydrochloride, being a salt, is expected to be soluble in polar solvents like water, methanol, or ethanol, and less soluble in nonpolar organic solvents. A successful strategy often involves using a binary solvent system: one "good" solvent in which the compound is readily soluble, and one "anti-solvent" in which it is poorly soluble. This allows for fine control over the supersaturation required for crystal growth.
For this hypothetical case, we select the slow evaporation from a mixed solvent system method. This technique is straightforward and effective for many organic salts. The gradual removal of the more volatile "good" solvent slowly increases the concentration of the "anti-solvent," gently pushing the system towards supersaturation and promoting the formation of well-ordered crystals rather than rapid precipitation.
Experimental Protocol: Crystallization
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Solvent Screening: Initially, small-scale solubility tests are performed. Approximately 1-2 mg of the compound is tested in 0.1 mL of various solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, water, ethyl acetate, and hexane).
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Preparation of the Crystallization Solution: Based on the screening, a methanol/ethyl acetate system is chosen. Methanol is the "good" solvent, and ethyl acetate is the "anti-solvent."
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Dissolution: Dissolve approximately 10 mg of octahydro-1H-inden-1-amine hydrochloride in a minimal amount of methanol (e.g., 0.5 mL) in a small, clean glass vial (e.g., a 2 mL vial). Gentle warming in a water bath (to ~40°C) can be used to aid dissolution.
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Addition of Anti-Solvent: To the clear solution, add ethyl acetate dropwise until the first sign of persistent turbidity (cloudiness) is observed. This indicates that the solution is nearing saturation.
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Clarification: Add a single drop of methanol to redissolve the precipitate, resulting in a clear, saturated solution.
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Crystal Growth: Cover the vial with a cap that has been pierced with a needle. This allows for slow evaporation. Place the vial in a vibration-free environment at a constant temperature (e.g., room temperature).
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Monitoring: Visually inspect the vial daily for the formation of crystals. High-quality crystals are typically clear, have well-defined faces, and extinguish sharply under polarized light. This process can take several days to weeks.
Part 2: Data Acquisition via Single-Crystal X-ray Diffraction
Once a suitable crystal is obtained, the next step is to collect the diffraction data. This involves mounting the crystal and exposing it to a monochromatic X-ray beam.
Workflow for Data Collection and Processing
Caption: Workflow for single-crystal X-ray diffraction data acquisition and processing.
Experimental Protocol: Data Collection
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Crystal Selection and Mounting: A well-formed crystal with dimensions of approximately 0.2 x 0.2 x 0.1 mm is selected under a microscope. It is mounted on a cryo-loop using a small amount of paratone-N oil.
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Cryo-cooling: The mounted crystal is rapidly cooled to 100 K in a stream of cold nitrogen gas. This minimizes thermal motion of the atoms, leading to better diffraction data at higher resolution.
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Data Collection: The crystal is placed on a modern diffractometer equipped with a CCD or CMOS detector.[4] For this hypothetical case, a Bruker D8 Venture diffractometer with a Mo-Kα radiation source (λ = 0.71073 Å) is used.
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Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal lattice type.
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Data Collection Strategy: A data collection strategy is calculated to ensure high completeness and redundancy of the data. This typically involves a series of omega and phi scans.
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Full Data Collection: The full diffraction dataset is collected over several hours.
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Data Processing: The raw diffraction images are processed using software like Bruker's APEX suite. This involves:
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Integration: Determining the intensities of each diffraction spot.
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Scaling: Placing all diffraction data on a common scale.
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Absorption Correction: Correcting for the absorption of X-rays by the crystal.
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Hypothetical Crystallographic Data
The following table summarizes the plausible crystallographic data and data collection parameters for our hypothetical crystal.
| Parameter | Value |
| Chemical Formula | C₉H₁₈ClN |
| Formula Weight | 175.70 g/mol |
| Crystal System | Monoclinic |
| Space Group | P2₁/c |
| a (Å) | 8.543(2) |
| b (Å) | 12.115(3) |
| c (Å) | 9.876(2) |
| α (°) | 90 |
| β (°) | 105.34(1) |
| γ (°) | 90 |
| Volume (ų) | 984.5(4) |
| Z | 4 |
| Calculated Density (g/cm³) | 1.186 |
| Absorption Coeff. (mm⁻¹) | 0.315 |
| F(000) | 384 |
| Temperature (K) | 100(2) |
| Radiation (λ, Å) | Mo-Kα (0.71073) |
| 2θ range for data (°) | 4.5 to 55.0 |
| Reflections collected | 9876 |
| Independent reflections | 2265 [R(int) = 0.034] |
| Data / restraints / params | 2265 / 0 / 109 |
| Goodness-of-fit on F² | 1.05 |
| Final R indices [I>2σ(I)] | R₁ = 0.041, wR₂ = 0.105 |
| R indices (all data) | R₁ = 0.052, wR₂ = 0.112 |
| Largest diff. peak/hole (e/ų) | 0.25 / -0.21 |
Part 3: From Diffraction Pattern to Molecular Structure
With a processed dataset in hand, the next phase is to solve and refine the crystal structure.
Structure Solution: Overcoming the Phase Problem
The diffraction experiment measures the intensities (related to the square of the structure factor amplitudes, |F|²) of the reflections, but not their phases. This is the well-known "phase problem" in crystallography. For small molecules like ours, this is typically solved using Direct Methods .[5][6][7] These methods use statistical relationships between the intensities to estimate the initial phases.
Structure Refinement: Honing the Atomic Model
The initial model obtained from direct methods is then refined using a least-squares process. Programs like SHELXL are the gold standard for this task.[8][9] The refinement process iteratively adjusts the atomic coordinates, and their anisotropic displacement parameters (which model atomic vibrations), to minimize the difference between the observed structure factor amplitudes and those calculated from the model.
The quality of the final model is assessed by several factors, including the R-factors (R₁ and wR₂) which are measures of the agreement between the experimental and calculated data. A final difference Fourier map should be largely featureless, indicating that all electron density has been accounted for by the atomic model.
Part 4: Analysis of the (Hypothetical) Crystal Structure
The refined crystal structure provides a wealth of information about the molecule and its solid-state interactions. Software such as Olex2 , Mercury , and PLATON are invaluable for visualization and analysis.[10][11][12][13][14]
Molecular Conformation
The octahydro-1H-inden-1-amine cation consists of a fused cyclopentane and cyclohexane ring system. The analysis would focus on:
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Ring Conformation: The cyclohexane ring would likely adopt a chair conformation, and the cyclopentane ring an envelope or twist conformation.
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Stereochemistry: The relative stereochemistry of the substituents and the ring fusion would be unambiguously determined.
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Bond Lengths and Angles: These would be compared to standard values from the Cambridge Structural Database (CSD) to ensure they are chemically reasonable.[15]
Table of Selected Hypothetical Geometric Parameters:
| Bond/Angle | Length (Å) / Angle (°) |
| C1-N1 | 1.492(3) |
| C1-C2 | 1.535(4) |
| C1-C7a | 1.541(3) |
| N1-H1A | 0.91(2) |
| N1-H1B | 0.91(2) |
| N1-H1C | 0.91(2) |
| C2-C1-C7a | 103.5(2) |
| N1-C1-C2 | 111.8(2) |
Supramolecular Interactions: The Hydrogen Bonding Network
In the crystal structure of an amine hydrochloride, the most significant intermolecular interactions are the hydrogen bonds between the ammonium cation (N⁺-H) and the chloride anion (Cl⁻).[16][17][18][19]
The primary ammonium group (-NH₃⁺) has three hydrogen atoms that can act as hydrogen bond donors. The chloride anion is an effective hydrogen bond acceptor. The analysis would reveal a three-dimensional network where each chloride ion is likely accepting hydrogen bonds from multiple ammonium groups, and each ammonium group is donating hydrogen bonds to multiple chloride ions. This network is the primary force holding the crystal lattice together.
Caption: A simplified diagram illustrating the N-H···Cl hydrogen bonding from a central ammonium group to three different chloride anions.
Conclusion
This in-depth guide has outlined the comprehensive, multi-step process of determining the crystal structure of a small organic molecule, using octahydro-1H-inden-1-amine hydrochloride as a hypothetical but representative example. From the meticulous process of growing single crystals to the computational rigors of structure solution and refinement, each step is crucial for obtaining a final, accurate three-dimensional model.
The resulting structural information—including molecular conformation, stereochemistry, and the dominant hydrogen bonding network—is indispensable for modern drug development. It provides the foundational knowledge required for understanding a compound's physicochemical properties, guiding formulation strategies, and enabling structure-based drug design. This systematic approach ensures the scientific integrity and trustworthiness of the structural data, which is the bedrock of molecular and materials science.
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